Cas no 20229-56-5 (Spiraeoside)

Spiraeoside Properties

Names and Identifiers

• Spiraeoside
• 2-[4-(beta-D-Glucopyranosyloxy)-3-hydroxyphenyl]-3,5,7-trihydroxy-4H-1-benzopyran-4-one
• 3,5,7-trihydroxy-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
• Quercetin 4'-b-D-glucoside
• Quercetin 4'-Glucoside
• Sinensetin
• SPIRAEOSIDE(RG) PrintBack
• EINECS 243-614-6
• Quercetin 4'-b-D-glucopyranoside
• quercetin 4'-O-beta-D-glucopyranoside
• Quercetin 4'-O-glucoside
• Quercetin-4'-glucoside
• Spiraein
• Spiraeosid
• 3,3′,4′,5,7-Pentahydroxyflavone 4′-glucoside
• Quercetin 4′-O-β-D-glucopyranoside
• Quercetin 4′-glucoside
• Spireoside
• 3,3',4',5,7-Pentahydroxyflavone 4'-glucoside
• Quercetin 4'-galactoside
• Quercetin 4'-glucoside
• +Expand

• MDL： MFCD00221723
• InChIKey： OIUBYZLTFSLSBY-HMGRVEAOSA-N
• Inchi： InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)32-11-2-1-7(3-9(11)24)20-18(29)16(27)14-10(25)4-8(23)5-12(14)31-20/h1-5,13,15,17,19,21-26,28-30H,6H2/t13-,15-,17?,19-,21?/m1/s1
• SMILES： OC[C@H]1OC(OC2C=CC(C3OC4=CC(=CC(O)=C4C(=O)C=3O)O)=CC=2O)[C@H](O)C(O)[C@@H]1O

Computed Properties

• Exact Mass: 464.09500
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 464.095
• Heavy Atom Count: 33
• Complexity: 758
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.169
• Topological Polar Surface Area: 207A^2

Experimental Properties

• LogP: -0.53890
• PSA: 210.51000
• Refractive Index: 1.774
• Boiling Point: 835.6°Cat760mmHg
• Melting Point: 209-211°C
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 294.6°C
• Density: 1.809

Related Categories

• Flavonoids